![molecular formula C14H12 B131108 2-Methyl-3H-cyclopenta[a]naphthalene CAS No. 150096-60-9](/img/structure/B131108.png)
2-Methyl-3H-cyclopenta[a]naphthalene
Cat. No. B131108
Key on ui cas rn:
150096-60-9
M. Wt: 180.24 g/mol
InChI Key: BPGQLRATYHGTEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06548710B2
Procedure details
p-Toluenesulfonic acid (50 mg) was added to the organic layer, and the reaction mixture was heated under reflux with water separation for 1 h. After cooling to room temperature the organic layer was washed with sodium bicarbonate (aqueous 2 wt %, 50 ml), dried over magnesium sulfate, and concentrated under reduced pressure. The yield of 2-methyl-3H-benz[e]indene was 4.1 g or 89%.
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH3:11])[CH:6]=[CH:5][C:4](S(O)(=O)=O)=[CH:3][CH:2]=1>O>[CH3:4][C:5]1[CH2:6][C:2]2[CH:3]=[CH:4][C:5]3[CH:3]=[CH:2][CH:1]=[CH:11][C:6]=3[C:1]=2[CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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50 mg
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated
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WASH
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Type
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WASH
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Details
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was washed with sodium bicarbonate (aqueous 2 wt %, 50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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|
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Smiles
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CC=1CC=2C=CC3=C(C2C1)C=CC=C3
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
